Cas no 919841-34-2 (ethyl ({4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}carbamoyl)formate)

• Product Name: ethyl ({4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}carbamoyl)formate
• CAS No: 919841-34-2
• MF: C₁₅H₁₃N₅O₄
• MW: 327.294822454453
• CID: 5495869
• PubChem ID: 44007805
• Update Time: 2025-05-24

ethyl ({4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}carbamoyl)formate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-oxo-2-((4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)amino)acetate
• F2823-0183
• 919841-34-2
• ethyl 2-oxo-2-[(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)amino]acetate
• AKOS024470297
• VU0501310-1
• ethyl ({4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}carbamoyl)formate
• ethyl ({4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}carbamoyl)formate

• Inchi： 1S/C15H13N5O4/c1-2-24-15(23)13(21)18-19-9-16-12-11(14(19)22)8-17-20(12)10-6-4-3-5-7-10/h3-9H,2H2,1H3,(H,18,21)
• InChI Key： RJCXMIMGEURBEI-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C3C=CC=CC=3)C=2N=CN1NC(C(=O)OCC)=O

Computed Properties

• Exact Mass: 327.09675391g/mol
• Monoisotopic Mass: 327.09675391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 106Ų

Additional information on ethyl ({4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}carbamoyl)formate

Research Brief on Ethyl ({4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}carbamoyl)formate (CAS: 919841-34-2)

Ethyl ({4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}carbamoyl)formate (CAS: 919841-34-2) is a pyrazolopyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities, including kinase inhibition, anti-inflammatory effects, and anticancer properties. The unique structural features of this molecule, particularly the pyrazolo[3,4-d]pyrimidine core, make it a promising scaffold for the design of novel therapeutics.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of ethyl ({4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}carbamoyl)formate. Researchers have employed multi-step organic synthesis techniques, including condensation reactions and carbamoylation, to achieve high-purity batches of the compound. Advanced spectroscopic methods such as NMR, HPLC, and mass spectrometry have been utilized to confirm the structural integrity and purity of the synthesized product. These efforts are critical for ensuring the reproducibility and scalability of the compound for further pharmacological evaluations.

In vitro and in vivo studies have demonstrated the compound's potential as a kinase inhibitor, particularly targeting enzymes involved in cell proliferation and inflammation. Preliminary data suggest that ethyl ({4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}carbamoyl)formate exhibits selective inhibition against specific kinase isoforms, which could be leveraged for the development of targeted therapies for cancers and autoimmune diseases. However, further mechanistic studies are required to fully understand its mode of action and optimize its pharmacokinetic properties.

Another area of interest is the compound's potential as a precursor for the synthesis of more complex derivatives. Researchers have explored modifications to the ethyl formate moiety and the phenyl ring to enhance bioactivity and reduce off-target effects. Structure-activity relationship (SAR) studies have identified key functional groups that contribute to the compound's efficacy, providing a roadmap for future drug design efforts. Computational modeling and molecular docking simulations have also been employed to predict binding affinities and interactions with biological targets.

Despite these promising findings, challenges remain in the development of ethyl ({4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}carbamoyl)formate as a therapeutic agent. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through systematic preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound through the drug development pipeline. Future research directions may include combination therapies, formulation optimization, and biomarker identification to maximize clinical utility.

In conclusion, ethyl ({4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}carbamoyl)formate (CAS: 919841-34-2) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable scaffold for the development of novel therapeutics. Continued research efforts will be crucial to unlocking its full potential and translating laboratory findings into clinical applications.